Cas no 6710-13-0 (Spiro[1,3-dithiolane-2,2'(1'H)-naphthalene]-6'-aceticacid, octahydro-)

• Product Name: Spiro[1,3-dithiolane-2,2'(1'H)-naphthalene]-6'-aceticacid, octahydro-
• CAS No: 6710-13-0
• MF: C₁₄H₂₂O₂S₂
• MW: 286.453281879425
• CID: 522782
• PubChem ID: 71401390
• Update Time: 2025-04-19

Spiro[1,3-dithiolane-2,2'(1'H)-naphthalene]-6'-aceticacid, octahydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-dithiolane-2,2'(1'H)-naphthalene]-6'-aceticacid, octahydro-
• 2-spiro[1,3-dithiolane-2,6'-2,3,4,4a,5,7,8,8a-octahydro-1H-naphthalene]-2'-ylacetic acid
• 2-Naphthaleneaceticacid, decahydro-6-oxo-, cyclic 1,2-ethanediyl mercaptole
• 2-Naphthaleneaceticacid, decahydro-6-oxo-, cyclic ethylene mercaptole
• DTXSID30822479
• 6710-13-0
• (Octahydro-1'H-spiro[1,3-dithiolane-2,2'-naphthalen]-6'-yl)acetic acid

• Inchi： 1S/C14H22O2S2/c15-13(16)8-10-1-2-12-9-14(17-5-6-18-14)4-3-11(12)7-10/h10-12H,1-9H2,(H,15,16)
• InChI Key： IVCHJQBNRQWUPD-UHFFFAOYSA-N
• SMILES： S1CCSC21CCC1CC(CC(=O)O)CCC1C2

Computed Properties

• Exact Mass: 286.10626
• Monoisotopic Mass: 286.10612229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 37.3